3,4,5-triethoxy-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C20H24N2O7/c1-5-27-17-10-13(11-18(28-6-2)19(17)29-7-3)20(23)21-15-12-14(22(24)25)8-9-16(15)26-4/h8-12H,5-7H2,1-4H3,(H,21,23)
• InChI Key: PBNWEQFEDQBNEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C20H24N2O7
• Molecular Weight: 404.4 g/mol
• CAS No.: 349115-41-9

Description

Molecular Structure Analysis

The molecular formula of “3,4,5-triethoxy-N-(2-methoxy-5-nitrophenyl)benzamide” is C20H24N2O7. Its average mass is 404.414 Da and its monoisotopic mass is 404.158356 Da.

Scientific Research Applications

Pharmacological Properties and Clinical Use

Metoclopramide Pharmacological Properties and Clinical Use

Metoclopramide, a compound with a benzamide structure similar to the query compound, has been studied for its pharmacological properties and clinical use, particularly in gastrointestinal diagnostics and treating various types of vomiting and gastro-intestinal disorders. It has shown efficacy in facilitating radiological identification of lesions, easing emergency endoscopy, and reducing post-operative vomiting. Its effects on the motility of the gastro-intestinal tract have been well documented, including improved tone and peristalsis of the stomach and accelerated gastric emptying, without significant side effects when administered in therapeutic doses (Pinder et al., 2012).

Environmental and Biological Applications

Advanced Oxidation Processes for Environmental Remediation
A study on the degradation of acetaminophen by advanced oxidation processes provides insights into the environmental application of similar compounds. It discusses the generation of various by-products and their biotoxicity, emphasizing the importance of such compounds in environmental science, especially for water treatment and pollution remediation (Qutob et al., 2022).

Supramolecular Chemistry

Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry
Research on benzene-1,3,5-tricarboxamide (BTA), a compound with structural features that could be considered in relation to the triethoxy and nitrophenyl functional groups of the query compound, highlights its importance in supramolecular chemistry. BTAs are utilized in nanotechnology, polymer processing, and biomedical applications due to their ability to self-assemble into one-dimensional structures stabilized by hydrogen bonding (Cantekin et al., 2012).